Cas no 2703774-94-9 (2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid)
2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid
- EN300-7472575
- 2703774-94-9
- 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid
-
- Inchi: 1S/C6H8O4/c7-5(8)6-1-4(2-10-6)9-3-6/h4H,1-3H2,(H,7,8)
- InChI Key: OKMXSEGOUBMFJG-UHFFFAOYSA-N
- SMILES: O1CC2CC1(C(=O)O)CO2
Computed Properties
- Exact Mass: 144.04225873g/mol
- Monoisotopic Mass: 144.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.8Ų
2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7472575-0.05g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 0.05g |
$659.0 | 2025-03-10 | |
| Enamine | EN300-7472575-0.1g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 0.1g |
$859.0 | 2025-03-10 | |
| Enamine | EN300-7472575-0.25g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 0.25g |
$1225.0 | 2025-03-10 | |
| Enamine | EN300-7472575-0.5g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 0.5g |
$1931.0 | 2025-03-10 | |
| Enamine | EN300-7472575-1.0g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 1.0g |
$2475.0 | 2025-03-10 | |
| Enamine | EN300-7472575-2.5g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 2.5g |
$4851.0 | 2025-03-10 | |
| Enamine | EN300-7472575-5.0g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 5.0g |
$7178.0 | 2025-03-10 | |
| Enamine | EN300-7472575-10.0g |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 95.0% | 10.0g |
$10643.0 | 2025-03-10 | |
| 1PlusChem | 1P0281N2-50mg |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 91% | 50mg |
$877.00 | 2024-05-08 | |
| 1PlusChem | 1P0281N2-100mg |
2,5-dioxabicyclo[2.2.1]heptane-1-carboxylic acid |
2703774-94-9 | 91% | 100mg |
$1124.00 | 2024-05-08 |
2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid
Research Brief on 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2703774-94-9): Recent Advances and Applications
2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2703774-94-9) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fused dioxane and cyclopentane rings, serves as a versatile scaffold for the development of novel therapeutics and bioactive molecules. Recent studies have explored its potential in drug design, particularly in the context of targeting challenging biological pathways.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid as a key intermediate in the synthesis of protease inhibitors. The research demonstrated that derivatives of this compound exhibit high binding affinity to viral proteases, suggesting its utility in antiviral drug development. The study employed molecular docking and kinetic assays to validate the inhibitory effects, with the compound showing promising activity against SARS-CoV-2 Mpro (main protease).
In addition to its antiviral potential, recent work has highlighted the role of 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid in modulating immune responses. A 2024 preprint in BioRxiv reported that functionalized derivatives of this compound can act as Toll-like receptor (TLR) agonists, enhancing innate immune responses in preclinical models. This finding opens new avenues for its application in immunotherapy, particularly for cancers and infectious diseases.
The synthetic accessibility of 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid has also been a focus of recent research. A team from MIT developed a novel enzymatic route to produce this compound with high enantiomeric purity (>99% ee), as described in a 2023 ACS Catalysis paper. This green chemistry approach significantly reduces the reliance on traditional organic solvents and improves the scalability of production, addressing a critical bottleneck in its pharmaceutical applications.
Ongoing clinical trials are evaluating the safety and efficacy of drug candidates derived from 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid. Phase I results for a small-molecule inhibitor targeting inflammatory pathways (developed by Vertex Pharmaceuticals) showed favorable pharmacokinetic profiles and minimal off-target effects, as presented at the 2024 American Chemical Society National Meeting. These developments underscore the translational potential of this chemical scaffold.
Looking ahead, researchers are exploring the use of computational methods to design next-generation derivatives of 2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid. Machine learning models trained on its structure-activity relationships are being deployed to predict novel bioactive variants, as discussed in a recent Nature Computational Science perspective. This integrative approach combining synthetic chemistry and AI holds promise for accelerating the discovery of therapeutics based on this unique molecular framework.
2703774-94-9 (2,5-Dioxabicyclo[2.2.1]heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)